Cas no 64790-15-4 (Glucagon (19-29), human)
Glucagon (19-29), human Chemical and Physical Properties
Names and Identifiers
-
- L-Threonine,L-alanyl-L-glutaminyl-L-a-aspartyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-leucyl-L-methionyl-L-asparaginyl-
- ALA-GLN-ASP-PHE-VAL-GLN-TRP-LEU-MET-ASN-THR
- Glucagon (19-29) (human, rat, porcine)
- GLUCAGON (19-29), HUMAN
- H-ALA-GLN-ASP-PHE-VAL-GLN-TRP-LEU-MET-ASN-THR-OH
- L-Threonine,L-alanyl-L-glutaminyl-L-a-aspartyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-leucyl-L-methionyl-L-aspara
- Miniglucagon (human, rat, porcine)
- AQDFVQWLMNT
- GLUCAGON (19-29) (HUMAN,BOVINE,PORCINE)
- Glucagon (19-29) (huMan,rat,porcine) Miniglucagon (huMan,rat,porcine)
- GLUCAGON (19-29),BOVINE,HUMAN,PORCINE
- Glucagon (19-29), human
-
- Inchi: 1S/C61H89N15O18S/c1-29(2)23-40(55(87)68-39(21-22-95-7)54(86)73-43(26-47(65)80)59(91)76-50(32(6)77)61(93)94)70-56(88)42(25-34-28-66-36-16-12-11-15-35(34)36)72-53(85)38(18-20-46(64)79)69-60(92)49(30(3)4)75-58(90)41(24-33-13-9-8-10-14-33)71-57(89)44(27-48(81)82)74-52(84)37(17-19-45(63)78)67-51(83)31(5)62/h8-16,28-32,37-44,49-50,66,77H,17-27,62H2,1-7H3,(H2,63,78)(H2,64,79)(H2,65,80)(H,67,83)(H,68,87)(H,69,92)(H,70,88)(H,71,89)(H,72,85)(H,73,86)(H,74,84)(H,75,90)(H,76,91)(H,81,82)(H,93,94)/t31-,32+,37-,38-,39-,40-,41-,42-,43-,44-,49-,50-/m0/s1
- InChI Key: SVHJFTNFNMWDBS-FPLSMPAJSA-N
- SMILES: S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)O)=O)CC(N)=O)=O)NC([C@H](CC(C)C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CCC(N)=O)NC([C@H](C(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(=O)O)NC([C@H](CCC(N)=O)NC([C@H](C)N)=O)=O)=O)=O)=O)=O)=O)=O
Computed Properties
- Exact Mass: 1351.62000
- Monoisotopic Mass: 1351.623
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 18
- Hydrogen Bond Acceptor Count: 33
- Heavy Atom Count: 95
- Rotatable Bond Count: 52
- Complexity: 2700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 582A^2
Experimental Properties
- Color/Form: solid
- Density: 1.339
- Boiling Point: 1828.5 °C at 760 mmHg
- Flash Point: 1059.6 °C
- Refractive Index: 1.596
- PSA: 582.21000
- LogP: 2.66020
Glucagon (19-29), human Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Glucagon (19-29), human Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcp4486-5mg |
Glucagon (19-29), human |
64790-15-4 | 98% | 5mg |
¥396.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcp4486-10mg |
Glucagon (19-29), human |
64790-15-4 | 98% | 10mg |
¥737.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcp4486-25mg |
Glucagon (19-29), human |
64790-15-4 | 98% | 25mg |
¥991.00 | 2023-09-07 | |
| MedChemExpress | HY-P0150-5mg |
Glucagon (19-29), human |
64790-15-4 | 98.15% | 5mg |
¥420 | 2024-04-18 | |
| MedChemExpress | HY-P0150-10mg |
Glucagon (19-29), human |
64790-15-4 | 98.15% | 10mg |
¥600 | 2024-04-18 | |
| MedChemExpress | HY-P0150-25mg |
Glucagon (19-29), human |
64790-15-4 | 98.15% | 25mg |
¥950 | 2024-04-18 | |
| AAPPTec | P001750-5mg |
Glucagon (19-29) |
64790-15-4 | 5mg |
$270.00 | 2024-07-19 | ||
| AAPPTec | P001750-10mg |
Glucagon (19-29) |
64790-15-4 | 10mg |
$450.00 | 2024-07-19 | ||
| AAPPTec | P001750-25mg |
Glucagon (19-29) |
64790-15-4 | 25mg |
$900.00 | 2024-07-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G911454-5mg |
Glucagon (19-29)(human) |
64790-15-4 | 98% | 5mg |
¥1,035.90 | 2022-01-14 |
Glucagon (19-29), human Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on Glucagon (19-29), human
Glucagon (19-29), Human: A Comprehensive Overview
Glucagon (19-29), Human, also known by its CAS Registry Number 64790-15-4, is a peptide fragment derived from the C-terminal region of the full-length glucagon molecule. This peptide has garnered significant attention in both basic and clinical research due to its unique biological properties and potential therapeutic applications. In this article, we will delve into the structural characteristics, physiological functions, and recent advancements in the study of Glucagon (19-29), Human.
Glucagon (19-29), Human is a 11-amino acid peptide that retains the bioactive C-terminal portion of the full-length glucagon. This fragment is particularly interesting because it exhibits some of the biological activities of the parent hormone while potentially offering advantages in terms of stability and reduced immunogenicity. The sequence of Glucagon (19-29), Human is: Ac-Ser-Tyr-Gly-Gln-Ala-Pro-Ile-Ser-Met-Gln-Gly-OH. This specific sequence has been extensively studied for its role in glucose metabolism and its potential as a therapeutic agent.
The structural integrity of Glucagon (19-29), Human is crucial for its biological activity. Recent studies have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the three-dimensional structure of this peptide. These studies have revealed that the peptide adopts a well-defined conformation, which is essential for its interaction with cellular receptors. Understanding this structure has provided valuable insights into how this peptide fragment can be optimized for therapeutic use.
One of the most intriguing aspects of Glucagon (19-29), Human is its ability to influence glucose metabolism. Unlike full-length glucagon, which primarily functions to increase blood glucose levels by promoting glycogen breakdown and gluconeogenesis, Glucagon (19-29) exhibits a more nuanced profile. Preclinical studies have shown that this peptide fragment can enhance insulin sensitivity and improve glucose tolerance in animal models of diabetes. These findings suggest that Glucagon (19-29) may hold promise as a novel therapeutic agent for managing type 2 diabetes mellitus.
The mechanism of action of Glucagon (19-29), Human involves interaction with specific receptors on target cells. Recent research has identified that this peptide fragment binds to the glucagon receptor with high affinity but does not induce cAMP signaling, which is typically associated with full-length glucagon. Instead, it appears to modulate alternative signaling pathways that promote insulin secretion and improve glucose uptake in peripheral tissues. This unique mechanism may explain its beneficial effects on glucose metabolism without causing hyperglycemia.
In addition to its metabolic effects, Glucagon (19-29), Human has also been investigated for its potential role in other physiological processes. For instance, studies have shown that this peptide fragment can influence lipid metabolism and reduce inflammation in experimental models of obesity-related disorders. These findings highlight the versatility of Glucagon (19-29) as a multifunctional peptide with broad therapeutic potential.
From a clinical perspective, Glucagon (19-29), Human represents an exciting area of research in diabetes therapy. Current treatments for type 2 diabetes often focus on improving insulin action or reducing glucose production, but they may be associated with side effects such as hypoglycemia or weight gain. The development of peptide-based therapies like Glucagon (19-29) offers a novel approach to managing diabetes by targeting specific pathways involved in glucose regulation without causing systemic side effects.
Recent advancements in peptide drug delivery systems have further enhanced the potential of Glucagon (19-29), Human as a therapeutic agent. Researchers are exploring innovative delivery methods, such as lipid nanoparticles and microneedle patches, to improve the stability and bioavailability of this peptide fragment. These innovations could pave the way for more effective and patient-friendly treatments for diabetes and related metabolic disorders.
In conclusion, Glucagon (19-29), Human represents a promising area of research with significant potential for advancing our understanding of glucose metabolism and developing novel therapies for metabolic diseases. Its unique biological properties, combined with recent advances in molecular biology and drug delivery technologies, make it an exciting candidate for future clinical applications.